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Compound of Interest

Compound Name: Diethyl furfurylidenemalonate

Cat. No.: B097391

This document provides immediate and essential safety, handling, and disposal information for
Diethyl furfurylidenemalonate, designed for researchers, scientists, and drug development
professionals. Given that specific safety and toxicological data for Diethyl
furfurylidenemalonate is not readily available, the following guidance is based on general
principles of laboratory safety and data from structurally similar compounds. A thorough,
laboratory-specific risk assessment is mandatory before handling this chemical.

I. Personal Protective Equipment (PPE)

When handling Diethyl furfurylidenemalonate, a comprehensive PPE strategy is crucial to
minimize exposure. The following table outlines the recommended PPE.

Protection Type Recommended Equipment Purpose

] Chemical safety goggles and a  Protects against splashes and
Eye and Face Protection

face shield. vapors.

Chemical-resistant lab coat, ) )
Prevents skin contact with the

Skin Protection long pants, and closed-toe
substance.
shoes.
) Chemical-resistant gloves Protects hands from direct
Hand Protection o
(e.g., nitrile). contact.

_ _ Use in a well-ventilated area or o _
Respiratory Protection _ Minimizes inhalation of vapors.
under a chemical fume hood.
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Always inspect PPE for damage before use and ensure it is appropriate for the scale of the
operation.

Il. Quantitative Data for a Structurally Similar
Compound

Specific quantitative data for Diethyl furfurylidenemalonate is not available. The following
table presents data for a structurally similar compound, Diethyl ethylidenemalonate, for
illustrative purposes only.[1][2]

Property Value

Physical State Liquid

Appearance Colorless

Boiling Point 115 - 116 °C/ 239 - 240.8 °F
Flash Point >110°C/>230 °F

Specific Gravity 1.019 g/cm3

Molecular Formula C9 H14 O4

Molecular Weight 186.21

Note: This data is for Diethyl ethylidenemalonate and should be used as a general reference
only. The properties of Diethyl furfurylidenemalonate may differ.

lll. Experimental Protocol: Safe Handling of Diethyl
Furfurylidenemalonate

This protocol outlines the essential steps for safely handling Diethyl furfurylidenemalonate in
a laboratory setting.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.[3]

Remove all potential ignition sources from the work area.[4][5]

Ground and bond containers and receiving equipment to prevent static discharges.[3][4]

. Handling the Chemical:

Wear the appropriate PPE as detailed in Section I.

Avoid direct contact with skin, eyes, and clothing.[1][2]

Do not inhale vapors or mists.[4]

Use non-sparking tools.[3][5]

Keep the container tightly closed when not in use.[3][4]

. Accidental Spills:

In case of a spill, evacuate the area.

For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite) and
place in a sealed container for disposal.

For large spills, follow your institution's emergency procedures.

. First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[3]

If on skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[4]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

If swallowed: Rinse mouth. Do NOT induce vomiting.[3]

In all cases of exposure, seek immediate medical attention.
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IV. Disposal Plan

All waste containing Diethyl furfurylidenemalonate must be treated as hazardous waste.

o Waste Collection: Collect all waste, including contaminated PPE and absorbent materials, in
a clearly labeled, sealed container.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Disposal: Dispose of the chemical waste through your institution's hazardous waste
management program, following all local, state, and federal regulations. Do not dispose of it
down the drain.

V. Workflow and Logical Relationships

The following diagram illustrates the workflow for the safe handling and disposal of Diethyl
furfurylidenemalonate.
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Caption: Workflow for Safe Handling of Diethyl furfurylidenemalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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